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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

CAS Number: 13126-12-0

Introduction
Rubidium nitrate (RbNO₃) is an inorganic salt composed of a rubidium cation (Rb⁺) and a

nitrate anion (NO₃⁻).[1][2][3] It is a white, crystalline, and hygroscopic solid that is highly

soluble in water.[1][2][3] This technical guide provides an in-depth overview of rubidium
nitrate, focusing on its chemical and physical properties, synthesis, and key applications in

research and drug development. It is intended for researchers, scientists, and professionals in

the pharmaceutical and biotechnology industries.

Physicochemical Properties
Rubidium nitrate is a stable compound under standard conditions. A summary of its key

quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Rubidium Nitrate
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Property Value Reference

CAS Number 13126-12-0 [1][3][4]

Molecular Formula RbNO₃ [1][3][4]

Molar Mass 147.47 g/mol [1][2][3][4]

Appearance White crystalline powder [2][3]

Density 3.11 g/cm³ at 25 °C [1][2][3]

Melting Point 310 °C (decomposes) [2][3]

Solubility in Water 44.28 g/100 mL at 16 °C [2][3]

65.0 g/100 mL at 25 °C [2][3]

Solubility Slightly soluble in acetone [2]

Crystal Structure Trigonal [1]

Synthesis
The synthesis of rubidium nitrate is typically achieved through the neutralization reaction of a

rubidium source with nitric acid. The most common laboratory-scale preparations involve the

reaction of nitric acid with either rubidium carbonate or rubidium hydroxide.[2][4]

Experimental Protocol: Synthesis from Rubidium
Carbonate
This protocol describes the preparation of rubidium nitrate from rubidium carbonate and nitric

acid.

Materials:

Rubidium carbonate (Rb₂CO₃)

Nitric acid (HNO₃), concentrated

Deionized water
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Beaker

Stirring rod

Hot plate

Crystallizing dish

Filtration apparatus

Procedure:

Carefully add a stoichiometric amount of rubidium carbonate to a beaker containing a

calculated volume of deionized water to create a solution.

Slowly and with constant stirring, add concentrated nitric acid to the rubidium carbonate

solution. The reaction is exothermic and will produce carbon dioxide gas, leading to

effervescence.

Reaction: Rb₂CO₃(aq) + 2HNO₃(aq) → 2RbNO₃(aq) + H₂O(l) + CO₂(g)[4]

Continue adding nitric acid until the effervescence ceases, indicating the complete

neutralization of the carbonate.

Gently heat the resulting solution on a hot plate to concentrate it by evaporating some of the

water.

Transfer the concentrated solution to a crystallizing dish and allow it to cool slowly to room

temperature.

As the solution cools, rubidium nitrate crystals will form.

Collect the crystals by filtration and wash them with a small amount of cold deionized water.

Dry the purified rubidium nitrate crystals in a desiccator.
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Caption: Synthesis workflow of rubidium nitrate from rubidium carbonate.

Applications in Research and Drug Development
While rubidium compounds have niche applications, rubidium nitrate serves as a key

precursor and reagent in several areas of scientific research, particularly in drug development

and biomedical imaging.

Precursor for Rubidium-Based Nanoparticles
Rubidium nitrate is utilized in the synthesis of rubidium-based nanoparticles (RbNPs) for

potential therapeutic applications, such as in cancer treatment.

This protocol outlines a method for the green synthesis of rubidium-based nanoparticles using

rubidium nitrate as the precursor and a moss extract as a reducing and capping agent.[1]

Materials:

Rubidium nitrate (RbNO₃) solution (0.1 mM)

Sodium citrate (Na₃C₆H₅O₇) solution (4.3 x 10⁻³ M)

Sodium borohydride (NaBH₄) solution (2 x 10⁻³ M)

Moss (e.g., Abietinella abietina) extract (1 mg/mL)
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Magnetic stirrer with heating

Reaction vessel

Procedure:

Prepare stock solutions of rubidium nitrate, sodium citrate, and sodium borohydride.

In a reaction vessel, mix 2 mL of the rubidium nitrate solution with 24 mL of the sodium

citrate solution and 24 mL of the sodium borohydride solution.

Heat the mixture to 60 °C and stir for 15 minutes.

Increase the temperature to 90 °C and shake the mixture for an additional 15 minutes to

form the rubidium nanoparticle (RbNPs) stock solution.

For functionalization, dilute the RbNPs stock solution with the moss extract.
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Caption: Experimental workflow for the green synthesis of rubidium nanoparticles.

Ion Channel Assays in Drug Discovery
In drug discovery, particularly for therapies targeting ion channels, rubidium ions (Rb⁺) are

frequently used as a non-radioactive surrogate for potassium ions (K⁺). This is due to their

similar physicochemical properties, allowing them to pass through potassium channels.

Rubidium nitrate can serve as the source of rubidium ions for these assays.
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The rubidium efflux assay is a common method to screen for modulators of potassium channel

activity. The general principle involves loading cells that express the target potassium channel

with rubidium ions. The cells are then washed and incubated with test compounds. The amount

of rubidium that effluxes from the cells through the potassium channels is then measured,

typically by atomic absorption spectroscopy. An increase in rubidium efflux suggests channel

activation, while a decrease indicates inhibition.

Rubidium Efflux Assay Workflow

Interpretation

Start Load Cells with Rb⁺ Wash Cells Incubate with
Test Compound

Collect Supernatant
and Lyse Cells Measure Rb⁺ by AAS Analyze Data End

Increased Efflux:
Channel Activator

Decreased Efflux:
Channel Inhibitor

Click to download full resolution via product page

Caption: Logical workflow of a rubidium efflux ion channel assay.

Precursor for Radiopharmaceuticals
Rubidium nitrate can be a starting material for the production of rubidium radiotracers,

although in clinical settings, the short-lived positron-emitting isotope rubidium-82 (⁸²Rb) is

typically obtained from a strontium-82/rubidium-82 (⁸²Sr/⁸²Rb) generator. ⁸²Rb is used in

Positron Emission Tomography (PET) for myocardial perfusion imaging to assess blood flow to

the heart muscle.

Safety and Handling
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Rubidium nitrate is an oxidizing agent and should be handled with care. It can intensify fires

and may cause skin and eye irritation.

Table 2: Hazard Information for Rubidium Nitrate

Hazard Description GHS Pictogram

Oxidizing Solid May intensify fire; oxidizer. 🔥

Skin Irritation Causes skin irritation. ❗

Eye Irritation Causes serious eye irritation. ❗

Specific Target Organ Toxicity
May cause respiratory

irritation.
❗

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.

Keep away from combustible materials.

Wear protective gloves, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
Rubidium nitrate is a versatile inorganic compound with important applications for

researchers, particularly in the fields of drug development and nanotechnology. Its role as a

precursor for the synthesis of rubidium-based nanoparticles and its utility in ion channel assays

as a potassium surrogate highlight its significance in modern scientific research. Proper

understanding of its properties, synthesis, and safe handling procedures is crucial for its

effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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